molecular formula C17H17ClN4OS B11424854 9-(4-chlorophenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

9-(4-chlorophenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

Cat. No.: B11424854
M. Wt: 360.9 g/mol
InChI Key: OIYBQEDEMLKQRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • This compound is a complex heterocyclic molecule with a fused quinazoline-triazole ring system. Its chemical structure includes a chlorophenyl group, an ethylsulfanyl substituent, and a tetrahydroquinazolinone core.
  • The compound’s systematic name provides information about its substituents and ring fusion. It is used in various scientific and industrial applications due to its unique structure.
  • Preparation Methods

      Synthetic Routes: Several synthetic routes exist for the preparation of this compound. One common approach involves cyclization reactions, such as condensation of appropriate precursors.

      Reaction Conditions: Specific conditions depend on the chosen synthetic pathway. For example, a triazole-forming reaction may involve heating the appropriate amine and isocyanate under specific conditions.

      Industrial Production: While industrial-scale production methods are proprietary, laboratories typically use scalable synthetic routes to produce this compound.

  • Chemical Reactions Analysis

      Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: The specific products depend on the reaction conditions. For example, reduction may yield the corresponding alcohol or amine.

  • Scientific Research Applications

      Medicinal Chemistry: Researchers explore derivatives of this compound for potential drug development. Its unique structure may offer advantages in drug design.

      Biological Studies: Scientists investigate its interactions with biological targets, such as receptors or enzymes.

      Industry: It may find applications in materials science or as a building block for other compounds.

  • Mechanism of Action

    • The compound’s mechanism of action likely involves binding to specific receptors or enzymes. Further studies are needed to elucidate its precise targets.
    • Molecular pathways affected by this compound could impact cellular processes, signaling cascades, or metabolic pathways.
  • Comparison with Similar Compounds

      Uniqueness: Its fused quinazoline-triazole ring system sets it apart from other compounds.

      Similar Compounds: While I don’t have a specific list, related compounds include other quinazolines, triazoles, and heterocyclic structures.

    Remember that this compound’s applications and properties continue to be explored by researchers worldwide.

    Properties

    Molecular Formula

    C17H17ClN4OS

    Molecular Weight

    360.9 g/mol

    IUPAC Name

    9-(4-chlorophenyl)-2-ethylsulfanyl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

    InChI

    InChI=1S/C17H17ClN4OS/c1-2-24-17-20-16-19-12-4-3-5-13(23)14(12)15(22(16)21-17)10-6-8-11(18)9-7-10/h6-9,15H,2-5H2,1H3,(H,19,20,21)

    InChI Key

    OIYBQEDEMLKQRG-UHFFFAOYSA-N

    Canonical SMILES

    CCSC1=NN2C(C3=C(CCCC3=O)NC2=N1)C4=CC=C(C=C4)Cl

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.